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Compound Focus: Pevonedistat

CAS No.: 905579-51-3

Cat. No.: S549055

Pevonedistat Research Context

Pevonedistat (also referenced in literature as MLLN4924) is an investigational cancer drug. The table below

summarizes its key characteristics based on the search results.

Attribute Description

Drug Name Pevonedistat (also referred to as MLN4924) [1]

Mechanism of Action Inhibits NEDD8-activating enzyme (NAE), blocking the neddylation pathway
[1]

Therapeutic Context Pre-clinical research for treating chemoresistant Triple-Negative Breast
Cancer (TNBC) [1]

Research Findings Demonstrated efficacy as a single agent in patient-derived xenograft (PDX)
models of TNBC [1]

Reported Solubility No specific data on physical properties or solubility challenges was found in
Issues the search results.

General Strategies for Insoluble Drugs
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Since specific data on Pevonedistat is unavailable, here are commonly used techniques in the industry to

address poor solubility, which applies to a majority of pipeline drugs [2] [3] [4].

Strategy Description Common Technologies

| Physical Modification [5] [4] | Altering the physical form of the drug without changing its chemical
structure to improve dissolution rate. | * Particle Size Reduction (Nanomilling) * Amorphous Solid
Dispersions (Spray Drying, Hot Melt Extrusion) | | Chemical Modification [3] [4] | Temporarily or
permanently modifying the drug's chemical structure to enhance solubility. | « Salt Formation * Co-crystals
* Prodrugs | | Formulation-Based [5] [3] [4] | Using specific excipients or delivery systems to solubilize or

carry the drug. | » Lipid-Based Formulations * Complexation (e.g., with Cyclodextrins) * Surfactants |

The following workflow outlines a systematic approach for investigating solubility and developing a suitable

formulation, based on standard industry practices.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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